![molecular formula C21H26N2O B5171475 1-(3,4-dimethylbenzoyl)-4-(2-phenylethyl)piperazine](/img/structure/B5171475.png)
1-(3,4-dimethylbenzoyl)-4-(2-phenylethyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3,4-dimethylbenzoyl)-4-(2-phenylethyl)piperazine, commonly known as DMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPP is a piperazine derivative that has been extensively studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
DMPP acts as an agonist at the α7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is involved in various physiological processes, including synaptic transmission and learning and memory. DMPP binds to the receptor and activates it, leading to the influx of calcium ions into the cell, which triggers various downstream signaling pathways.
Biochemical and Physiological Effects
DMPP has been found to exhibit various biochemical and physiological effects, including the enhancement of synaptic transmission and the improvement of cognitive function. DMPP has also been found to exhibit neuroprotective effects, reducing the damage caused by various neurotoxic agents.
Advantages and Limitations for Lab Experiments
DMPP has several advantages for use in lab experiments, including its high potency, selectivity, and solubility in water. However, DMPP also has some limitations, including its potential toxicity and the need for caution when handling the compound.
Future Directions
There are several potential future directions for the study of DMPP, including the investigation of its potential therapeutic applications in various neurological disorders, including Alzheimer's disease and schizophrenia. Additionally, further studies are needed to investigate the potential long-term effects of DMPP on the brain and other organs. Finally, the development of more potent and selective agonists for the α7 nicotinic acetylcholine receptor could lead to the development of new therapeutic agents for various neurological disorders.
Synthesis Methods
DMPP can be synthesized using various methods, including the reaction of 3,4-dimethylbenzoyl chloride with 2-phenylethylpiperazine in the presence of a base. The reaction takes place at room temperature and yields DMPP as a white crystalline solid. Other methods of synthesis include the reaction of 3,4-dimethylbenzoyl chloride with piperazine followed by the reaction of the resulting compound with phenethylamine.
Scientific Research Applications
DMPP has been extensively studied for its potential applications in scientific research. It has been found to exhibit agonistic activity towards the α7 nicotinic acetylcholine receptor, which is involved in various physiological processes, including learning and memory. DMPP has been used in various studies to investigate the role of the α7 nicotinic acetylcholine receptor in these processes.
properties
IUPAC Name |
(3,4-dimethylphenyl)-[4-(2-phenylethyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O/c1-17-8-9-20(16-18(17)2)21(24)23-14-12-22(13-15-23)11-10-19-6-4-3-5-7-19/h3-9,16H,10-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOCWCFDTJGFFHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CCC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.